Cas no 2418662-12-9 (3-Amino-2,6-dimethyl-5-[(piperazin-1-yl)methyl]phenyl sulfurofluoridate)

• Product Name: 3-Amino-2,6-dimethyl-5-[(piperazin-1-yl)methyl]phenyl sulfurofluoridate
• CAS No: 2418662-12-9
• MF: C₁₃H₂₀FN₃O₃S
• MW: 317.379605293274
• CID: 6241969
• PubChem ID: 165774146
• Update Time: 2025-10-29

3-Amino-2,6-dimethyl-5-[(piperazin-1-yl)methyl]phenyl sulfurofluoridate Chemical and Physical Properties

Names and Identifiers

• 3-amino-2,6-dimethyl-5-[(piperazin-1-yl)methyl]phenyl sulfurofluoridate
• 2418662-12-9
• EN300-26630283
• 3-Amino-2,6-dimethyl-5-[(piperazin-1-yl)methyl]phenyl sulfurofluoridate

• Inchi： 1S/C13H20FN3O3S/c1-9-11(8-17-5-3-16-4-6-17)7-12(15)10(2)13(9)20-21(14,18)19/h7,16H,3-6,8,15H2,1-2H3
• InChI Key： KCQOFDRCCVEXEL-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(OC1=C(C)C(=CC(=C1C)CN1CCNCC1)N)F

Computed Properties

• Exact Mass: 317.12094084g/mol
• Monoisotopic Mass: 317.12094084g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 436
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 93Ų

Additional information on 3-Amino-2,6-dimethyl-5-[(piperazin-1-yl)methyl]phenyl sulfurofluoridate

Exploring 3-Amino-2,6-dimethyl-5-[(piperazin-1-yl)methyl]phenyl sulfurofluoridate (CAS No. 2418662-12-9): Properties, Applications, and Research Insights

The compound 3-Amino-2,6-dimethyl-5-[(piperazin-1-yl)methyl]phenyl sulfurofluoridate (CAS No. 2418662-12-9) is a specialized sulfur-fluorine containing organic molecule with a unique structural framework. Its molecular architecture combines an aromatic ring substituted with amino and dimethyl groups, alongside a piperazine-linked methylene bridge and a sulfurofluoridate moiety. This combination of functional groups makes it a compound of significant interest in pharmaceutical and agrochemical research, particularly in the development of novel bioactive agents.

From a chemical perspective, the presence of the piperazine ring in 3-Amino-2,6-dimethyl-5-[(piperazin-1-yl)methyl]phenyl sulfurofluoridate contributes to its potential as a building block for drug discovery. Piperazine derivatives are widely recognized for their pharmacological properties, including antimicrobial, antiviral, and anticancer activities. The incorporation of the sulfurofluoridate group adds another dimension to its reactivity, potentially enabling the creation of compounds with enhanced metabolic stability or targeted biological effects.

The synthesis of 3-Amino-2,6-dimethyl-5-[(piperazin-1-yl)methyl]phenyl sulfurofluoridate typically involves multi-step organic transformations. Researchers often start with appropriately substituted benzene derivatives, introducing the amino and dimethyl groups through electrophilic aromatic substitution or reduction reactions. The piperazin-1-ylmethyl moiety is usually incorporated via nucleophilic substitution or reductive amination, while the sulfurofluoridate group can be introduced through reactions with sulfur-containing reagents followed by fluorination.

In the context of current research trends, 3-Amino-2,6-dimethyl-5-[(piperazin-1-yl)methyl]phenyl sulfurofluoridate has gained attention for its potential applications in medicinal chemistry. With the growing demand for new antimicrobial agents to combat drug-resistant pathogens, compounds containing both piperazine and sulfur-fluorine motifs are being actively investigated. The COVID-19 pandemic has further highlighted the need for versatile chemical scaffolds that can be adapted to target emerging viral threats.

The physicochemical properties of 3-Amino-2,6-dimethyl-5-[(piperazin-1-yl)methyl]phenyl sulfurofluoridate make it particularly interesting for drug design. The compound's molecular weight and logP values suggest it may have favorable pharmacokinetic properties, while the presence of multiple hydrogen bond donors and acceptors could facilitate target binding. These characteristics align with current pharmaceutical industry priorities, where researchers seek compounds that balance potency with drug-like properties.

Beyond pharmaceutical applications, 3-Amino-2,6-dimethyl-5-[(piperazin-1-yl)methyl]phenyl sulfurofluoridate may find use in materials science. The sulfurofluoridate group in particular could contribute to the development of novel polymers or surface-modifying agents. Recent advances in fluorinated materials for electronics and energy storage applications have created new opportunities for compounds with these functional groups.

From a safety and handling perspective, while 3-Amino-2,6-dimethyl-5-[(piperazin-1-yl)methyl]phenyl sulfurofluoridate is not classified as hazardous under standard regulations, proper laboratory precautions should always be observed when working with any chemical substance. Researchers should consult the latest safety data and handle the compound in accordance with institutional guidelines and good laboratory practices.

The commercial availability of 3-Amino-2,6-dimethyl-5-[(piperazin-1-yl)methyl]phenyl sulfurofluoridate (CAS No. 2418662-12-9) is currently limited to specialized chemical suppliers serving the research community. As interest in this compound grows, particularly in connection with antimicrobial and antiviral research, its market presence may expand. Pharmaceutical companies and academic institutions engaged in drug discovery are the primary consumers of such specialized building blocks.

Looking to the future, 3-Amino-2,6-dimethyl-5-[(piperazin-1-yl)methyl]phenyl sulfurofluoridate represents an interesting case study in the evolution of medicinal chemistry. The compound's combination of a piperazine moiety with a sulfurofluoridate group exemplifies modern strategies in drug design, where multiple pharmacophores are combined to create novel biological activities. As computational chemistry and AI-assisted drug discovery continue to advance, compounds with such multifunctional architectures may become increasingly important.

For researchers interested in working with 3-Amino-2,6-dimethyl-5-[(piperazin-1-yl)methyl]phenyl sulfurofluoridate, it's worth noting that the compound's stability and storage requirements should be carefully considered. Like many specialty chemicals, it may require protection from moisture and oxygen, with storage under inert atmosphere recommended for long-term preservation. These handling considerations are particularly important given the compound's potential reactive functional groups.

In conclusion, 3-Amino-2,6-dimethyl-5-[(piperazin-1-yl)methyl]phenyl sulfurofluoridate (CAS No. 2418662-12-9) stands as a compelling example of modern chemical innovation. Its unique structural features and potential applications in life sciences and materials research position it as a compound worthy of further investigation. As the scientific community continues to explore new chemical space for addressing global health and technology challenges, molecules like this will undoubtedly play an important role in driving discovery and innovation forward.